Cas no 898758-39-9 (2-Nonanoyloxazole)

• Product Name: 2-Nonanoyloxazole
• CAS No: 898758-39-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD07699289
• CID: 1946083
• PubChem ID: 24723600
• Update Time: 2025-09-28

2-Nonanoyloxazole Chemical and Physical Properties

Names and Identifiers

• 2-NONANOYLOXAZOLE
• 1-oxazol-2-ylnonan-1-one
• LogP
• 1-(1,3-oxazol-2-yl)nonan-1-one
• MFCD07699289
• AKOS016018604
• DTXSID30642038
• 898758-39-9
• 2-Nonanoyloxazole

• MDL： MFCD07699289
• Inchi： 1S/C12H19NO2/c1-2-3-4-5-6-7-8-11(14)12-13-9-10-15-12/h9-10H,2-8H2,1H3
• InChI Key： TYIRJAPUCIYUKV-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=CO1)CCCCCCCC

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 299.6°C at 760 mmHg
• Flash Point: 135°C
• Refractive Index: 1.468
• PSA: 43.10000
• LogP: 3.60790